Cornexistin
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Overview
Description
Cornexistin is a natural compound that has gained attention in recent years due to its potential applications in scientific research. It is a secondary metabolite produced by the fungus Fusarium graminearum, which is commonly found in cereal crops such as corn, wheat, and barley. This compound has been found to exhibit various biological activities, including antifungal, antibacterial, and anticancer properties.
Mechanism of Action
The mechanism of action of cornexistin is not fully understood. However, it is believed that this compound exerts its biological activities by interfering with the cell membrane and cell wall of the microorganisms. It has been found to disrupt the membrane potential of the cells, leading to the leakage of intracellular components. This compound has also been found to inhibit the synthesis of ergosterol, which is an important component of the fungal cell membrane.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including chitinase and β-glucosidase. This compound has also been found to induce the production of reactive oxygen species (ROS) in cells, leading to oxidative stress. It has been suggested that the induction of oxidative stress may be responsible for the anticancer properties of this compound.
Advantages and Limitations for Lab Experiments
Cornexistin has several advantages for lab experiments. It is a natural compound that can be easily synthesized using biological methods. This compound is also relatively stable and can be stored for long periods without losing its biological activity. However, this compound has some limitations for lab experiments. It is a complex molecule that can be difficult to purify and isolate. This compound also has low solubility in water, which can limit its use in some experiments.
Future Directions
There are several future directions for the study of cornexistin. One area of research is the development of new methods for the synthesis and purification of this compound. Another area of research is the investigation of the mechanism of action of this compound. It is important to understand how this compound exerts its biological activities so that it can be used more effectively in scientific research. Future research could also focus on the development of new applications for this compound, such as its use as an antifungal or antibacterial agent in agriculture.
Conclusion:
This compound is a natural compound that has potential applications in scientific research. It has been found to exhibit various biological activities, including antifungal, antibacterial, and anticancer properties. This compound can be synthesized using chemical or biological methods, and it has several advantages for lab experiments. However, this compound also has some limitations, such as its low solubility in water. Future research could focus on the development of new methods for the synthesis and purification of this compound, as well as the investigation of its mechanism of action and new applications for scientific research.
Synthesis Methods
Cornexistin can be synthesized using chemical or biological methods. The chemical synthesis involves the use of various reagents and solvents, which can be expensive and time-consuming. On the other hand, the biological synthesis involves the use of microorganisms such as bacteria, fungi, and yeast, which can produce this compound in large quantities. The biological synthesis is considered to be more eco-friendly and cost-effective than the chemical synthesis.
Scientific Research Applications
Cornexistin has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biological activities, including antifungal, antibacterial, and anticancer properties. This compound has been shown to inhibit the growth of various fungi and bacteria, including Candida albicans, Aspergillus niger, and Staphylococcus aureus. It has also been found to exhibit anticancer properties by inducing apoptosis in cancer cells.
properties
CAS RN |
123068-35-9 |
---|---|
Molecular Formula |
C16H20O6 |
Molecular Weight |
308.33 g/mol |
IUPAC Name |
(4R,5R,8R,9E)-9-ethylidene-5,8-dihydroxy-4-propyl-5,7,8,10-tetrahydro-4H-cyclonona[c]furan-1,3,6-trione |
InChI |
InChI=1S/C16H20O6/c1-3-5-9-13-10(15(20)22-16(13)21)6-8(4-2)11(17)7-12(18)14(9)19/h4,9,11,14,17,19H,3,5-7H2,1-2H3/b8-4+/t9-,11-,14-/m1/s1 |
InChI Key |
ILMHTGUGRLGMCR-UJCPQBBRSA-N |
Isomeric SMILES |
CCC[C@H]1[C@H](C(=O)C[C@H](/C(=C/C)/CC2=C1C(=O)OC2=O)O)O |
SMILES |
CCCC1C(C(=O)CC(C(=CC)CC2=C1C(=O)OC2=O)O)O |
Canonical SMILES |
CCCC1C(C(=O)CC(C(=CC)CC2=C1C(=O)OC2=O)O)O |
synonyms |
cornexistin |
Origin of Product |
United States |
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